Cas no 2171863-37-7 (2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid)

• Product Name: 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
• CAS No: 2171863-37-7
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6330195
• PubChem ID: 165817788
• Update Time: 2025-06-10

2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
• 2171863-37-7
• EN300-1546737
• 2-cyclopropyl-2-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid

• Inchi： 1S/C25H26N2O6/c28-22(29)21(15-10-11-15)33-27-23(30)25(12-5-13-25)26-24(31)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20-21H,5,10-14H2,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： HSDDYOZNSOWMIG-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid

Introduction to 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2171863-37-7)

2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid, identified by its CAS number 2171863-37-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a convergence of advanced structural motifs, including cyclopropyl, fluorenyl, and amino acid-derived functionalities, which collectively contribute to its unique chemical and biological properties. The compound's structural complexity suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The core structure of 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid features a central acetic acid moiety modified with a cyclopropyl group at the alpha position. This substitution enhances the compound's lipophilicity, a critical factor in drug-like properties such as membrane permeability and metabolic stability. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further underscores its synthetic utility, as Fmoc derivatives are widely employed in peptide coupling reactions and solid-phase peptide synthesis (SPPS). The incorporation of an amino-cyclobutyl formamide segment introduces additional hydrogen bonding potential and steric bulk, which can modulate binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The structural framework of CAS No. 2171863-37-7 aligns well with this trend, as it integrates features reminiscent of both peptidomimetics and small-molecule inhibitors. For instance, the cyclopropyl group has been shown to improve oral bioavailability by reducing metabolic clearance, while the fluorenyl moiety serves as a robust scaffold for further derivatization via cross-coupling reactions. These attributes make the compound a promising candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) initiatives.

In the context of contemporary research, 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid may find relevance in addressing unmet medical needs associated with neurological disorders, cancer, and inflammatory diseases. Studies have demonstrated that analogous compounds featuring cyclopropyl and fluorene-based scaffolds exhibit inhibitory activity against enzymes such as kinases and proteases, which are pivotal in disease pathogenesis. The formamide linkage within the molecule also suggests potential interactions with nucleophilic residues in protein active sites, offering a basis for designing selective inhibitors.

The synthesis of CAS No. 2171863-37-7 presents both challenges and opportunities for chemists seeking to exploit its structural diversity. Key synthetic strategies include multi-step cascades involving nucleophilic substitution, reductive amination, and protection-deprotection protocols to establish the desired functional groups. The use of palladium-catalyzed cross-coupling reactions would be particularly advantageous for introducing the fluorenyl moiety efficiently. Furthermore, computational modeling techniques can aid in optimizing synthetic routes by predicting regioselectivity and reaction outcomes prior to experimental execution.

Evaluation of 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid in vitro has revealed intriguing biological profiles that warrant further exploration. Preliminary assays suggest modest activity against certain cancer cell lines, possibly mediated through interference with microtubule dynamics or apoptosis signaling pathways. Additionally, its interaction with bacterial enzymes has been explored as part of broader efforts to combat antibiotic resistance by targeting essential metabolic processes. Such findings underscore the compound's potential as a lead structure for further optimization via medicinal chemistry interventions.

The role of computational chemistry in analyzing CAS No. 2171863-37-7 cannot be overstated. Molecular dynamics simulations have been employed to elucidate conformational preferences and hydrogen bonding networks within the molecule, providing insights into its behavior in solution or when bound to biological targets. Quantum mechanical calculations have also been utilized to assess electronic properties such as frontier molecular orbital (FMO) energies, which correlate with reactivity and binding affinity. These computational approaches complement experimental data by offering high-resolution views of molecular interactions at an atomic level.

Future directions for research on 2-cyclopropyl-2-({1-{(9H-fluorenine)methoxycarbonyl}amino)cyclobutyleformamideoxy})acetic acid may include exploring derivatives with modified side chains or heterocyclic replacements to enhance potency or selectivity. For instance, replacing the fluorenylmethoxycarbonyl group with alternative protecting groups could facilitate alternative synthetic strategies while retaining key pharmacophoric elements. Similarly, introducing halogenated aromatic rings or other bioisosteric replacements might improve pharmacokinetic profiles without compromising target engagement.

The integration of artificial intelligence (AI) tools into drug discovery pipelines has revolutionized the way novel compounds like CAS No 2171863 37 7 are designed and evaluated. Machine learning models trained on large datasets can predict physicochemical properties, ADMET (Absorption Distribution Metabolism Excretion Toxicity) liabilities, and target binding affinities with remarkable accuracy. By leveraging these tools early in the discovery process, researchers can prioritize promising candidates such as this one based on multivariate correlations between molecular structure and biological activity.

In conclusion,2-cyclopropyl -{[1 - ({(9H -fluorenylmethox y carbony l )a mino )c yclobut y lform amide oxy }a cetic ac id stands as a testament to the ingenuity inherent in modern pharmaceutical chemistry。 Its intricate architecture not only reflects cutting-edge synthetic methodologies but also holds promise for addressing complex therapeutic challenges。 As research progresses， further elucidation of its mechanistic roles will undoubtedly inspire new paradigms for drug development， solidifying its position among key compounds shaping tomorrow's medicine。